Cas no 139297-55-5 (Methyl 5-(hydroxymethyl)isoxazole-3-carboxylate)

Methyl 5-(hydroxymethyl)isoxazole-3-carboxylate is a versatile heterocyclic compound featuring both an ester and a hydroxymethyl functional group, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The isoxazole core provides structural rigidity, while the hydroxymethyl group offers reactivity for further derivatization, such as etherification or esterification. The methyl ester moiety enhances solubility and facilitates downstream transformations. This compound is particularly useful in the development of bioactive molecules, including potential agrochemicals and pharmaceuticals, due to its balanced reactivity and stability. Its well-defined structure ensures reproducibility in synthetic routes, making it a reliable building block for researchers.

Methyl 5-(hydroxymethyl)isoxazole-3-carboxylate structure

139297-55-5 structure

Product Name:Methyl 5-(hydroxymethyl)isoxazole-3-carboxylate

CAS No:139297-55-5

MF:C₆H₇NO₄

MW:157.124081850052

MDL:MFCD14706527

CID:902736

PubChem ID:10034860

Update Time:2025-05-27

Methyl 5-(hydroxymethyl)isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- null
- Methyl 5-(hydroxymethyl)isoxazole-3-carboxylate
- MFCD14706527
- TS-00090
- Methyl 5-(hydroxymethyl)-1,2-oxazole-3-carboxylate
- AKOS023600204
- DB-230781
- EN300-108057
- 3-Isoxazolecarboxylic acid, 5-(hydroxymethyl)-, methyl ester (9CI)
- 139297-55-5
- CHEMBL264785
- SCHEMBL18973243
- Z1255497790
- DTXSID80434440
- Methyl5-(Hydroxymethyl)isoxazole-3-carboxylate
- 3-Isoxazolecarboxylic acid, 5-(hydroxymethyl)-, methyl ester
- MDL： MFCD14706527
- Inchi： 1S/C6H7NO4/c1-10-6(9)5-2-4(3-8)11-7-5/h2,8H,3H2,1H3
- InChI Key： XUDZZTFUHHYXSE-UHFFFAOYSA-N
- SMILES： O1C(CO)=CC(C(=O)OC)=N1

Computed Properties

Exact Mass: 157.03751
Monoisotopic Mass: 157.03750770g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 72.6Å²

Experimental Properties

PSA: 72.56

Methyl 5-(hydroxymethyl)isoxazole-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 5-(hydroxymethyl)isoxazole-3-carboxylate Pricemore >>

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